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Compound of Interest

Compound Name: Octaboron trizinc pentadecaoxide

CAS No.: 84455-32-3

Cat. No.: B13771699

Get Quote

Executive Summary & Scientific Rationale
Octaboron trizinc pentadecaoxide (

) represents a specific anhydrous stoichiometry within the zinc borate family, often derived from
the thermal dehydration of the

phase. While historically utilized as a high-performance flame retardant and smoke
suppressant, recent investigations have pivoted toward its potential in biomedicine, specifically
as a bioactive ceramic for bone tissue engineering and a carrier for targeted drug delivery.

The unique crystal structure of

offers a high surface-to-volume ratio when synthesized at the nanoscale, facilitating the
controlled release of Zinc (

) and Borate (

) ions. Zinc ions are critical for osteogenesis and antibacterial activity, while borate ions are
known to stimulate angiogenesis (blood vessel formation).
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This guide provides a self-validating, step-by-step protocol for synthesizing phase-pure

nanostructures via a hydrothermal-calcination route, tailored for high-purity applications in drug
development.

Theoretical Framework: The 3:4 Stoichiometry
The synthesis targets the reaction between Zinc Oxide and Boric Anhydride equivalents:

Unlike the common commercial phase (

), the

phase requires precise control over the Zn/B precursor ratio (typically 1:3 to 1:4 molar ratio in
solution) to prevent the formation of competing phases like

or

.

Key Structural Features[1][2][3]
Crystal System: Orthorhombic or Monoclinic (depending on cooling rate).

Coordination: Contains both

(triangular) and

(tetrahedral) units linked to distorted

tetrahedra.

Bioactivity: The hydrolysis of B-O-B linkages in physiological fluids governs the

biodegradation rate, making it a "smart" material for drug elution.

Experimental Protocol: Hydrothermal Synthesis &
Calcination
Objective: Synthesize phase-pure
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nanorods. Safety: Use standard PPE. Boric acid is toxic for reproduction; handle in a fume
hood.

Reagents
Reagent Purity Role

Zinc Nitrate Hexahydrate (

)
Zinc Source

Boric Acid (

)
Boron Source

Ammonia Solution (

)
25%

pH Adjuster / Morphology

Control

Deionized Water (DIW) Solvent

Step-by-Step Workflow
Step 1: Precursor Dissolution

Dissolve 0.03 mol of

in 50 mL of DIW under magnetic stirring (500 rpm) at room temperature.

Dissolve 0.12 mol of

in 50 mL of DIW in a separate beaker heated to 60°C (to ensure solubility). Note: We use a
1:4 Zn:B molar ratio (excess boron) to drive the equilibrium toward the boron-rich

phase and compensate for boron volatility.

Step 2: Co-Precipitation & pH Control

Slowly add the Boric Acid solution to the Zinc Nitrate solution.

Add Ammonia solution dropwise while monitoring pH. Target pH 7.5 – 8.0.
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Mechanism:[1] At pH < 7, boric acid remains predominantly molecular, reducing reactivity.

At pH > 9,

precipitates too quickly, leading to phase separation.

Step 3: Hydrothermal Treatment

Transfer the milky suspension into a Teflon-lined stainless steel autoclave (filling factor 70%).

Seal and heat to 180°C for 24 hours.

Causality: High pressure/temperature promotes the nucleation of the hydrated precursor (

) and anisotropic growth (nanorods).

Step 4: Washing & Drying

Cool naturally to room temperature.

Centrifuge the white precipitate (6000 rpm, 10 min).

Wash 3x with DIW and 1x with Ethanol (to prevent agglomeration).

Dry at 80°C for 12 hours.

Step 5: Calcination (Phase Transformation)

Place the dried powder in an alumina crucible.

Calcinate at 750°C for 4 hours (Ramp rate: 5°C/min).

Result: Dehydration and crystallization into anhydrous

.

Workflow Visualization
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Figure 1: Hydrothermal-Calcination workflow for the synthesis of Octaboron Trizinc
Pentadecaoxide.

Characterization Engine
To validate the synthesis of

, the following analytical matrix must be applied.

X-Ray Diffraction (XRD)[5][6][7]
Purpose: Confirm phase purity and crystallinity.

Expected Data:

Compare against JCPDS Card No. (e.g., Zinc Borate standard cards).

Characteristic peaks for

should appear distinct from ZnO (wurtzite) or

.

Self-Validation: If peaks at

(ZnO) are dominant, the washing was insufficient, or the B:Zn ratio was too low.

Fourier Transform Infrared Spectroscopy (FTIR)
Purpose: Verify Boron coordination geometry.

Key Bands:
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Wavenumber (

)
Assignment Structural Implication

1300 - 1450 B-O stretching (asymmetric)
Presence of triangular

units

1000 - 1100 B-O stretching (symmetric)
Presence of tetrahedral

units

~3400 O-H stretching
Absence indicates successful

calcination (anhydrous)

Scanning Electron Microscopy (SEM)[5][7]
Purpose: Morphology analysis.

Target: Uniform nanorods or nanowires (typical for hydrothermal growth).

Relevance: High aspect ratio materials are preferred for reinforcing bioactive composites.

Biomedical Applications: Mechanism of Action
For drug development professionals,

is not just a ceramic; it is a reservoir of therapeutic ions.

Antibacterial Activity
Zinc borate nanoparticles exhibit potent antibacterial properties against S. aureus and E. coli.

[2]

Mechanism 1 (ROS Generation): The semiconductor nature of the oxide surface can

generate Reactive Oxygen Species (ROS) under light or physiological stress, damaging

bacterial membranes [1].

Mechanism 2 (Ion Release):
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ions disrupt bacterial enzyme systems and cell wall integrity. Borate ions function as
bacteriostatic agents.

Drug Delivery Systems
The material can be used as a mesoporous carrier.

Loading: Drugs (e.g., Doxorubicin, Vancomycin) are loaded into the inter-crystalline pores or

adsorbed onto the high-surface-area nanorods.

Release: pH-dependent degradation of the borate network allows for targeted release in

acidic environments (e.g., tumor microenvironments or infection sites) [2].

Biological Interaction Diagram
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Figure 2: Mechanism of action for Zinc Borate in biomedical environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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